molecular formula C14H16N2O2 B8310700 (2-benzyl-5-methyl-2H-pyrazol-3-yl)-acetic acid methyl ester

(2-benzyl-5-methyl-2H-pyrazol-3-yl)-acetic acid methyl ester

Cat. No.: B8310700
M. Wt: 244.29 g/mol
InChI Key: YKSQCCFVEJHPRY-UHFFFAOYSA-N
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Description

(2-benzyl-5-methyl-2H-pyrazol-3-yl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H16N2O2

Molecular Weight

244.29 g/mol

IUPAC Name

methyl 2-(2-benzyl-5-methylpyrazol-3-yl)acetate

InChI

InChI=1S/C14H16N2O2/c1-11-8-13(9-14(17)18-2)16(15-11)10-12-6-4-3-5-7-12/h3-8H,9-10H2,1-2H3

InChI Key

YKSQCCFVEJHPRY-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1)CC(=O)OC)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of 5-(2-benzyl-5-methyl-2H-pyrazol-3-yl)-2,2-dimethyl-[1,3]dioxane-4,6-dione obtained in step 1, pTsOH (3.74 g, 19.4 mmol) was added and stirring was continued for 2 h at 60° C. The reaction mixture was cooled to 0° C. and TEA (1.96 g, 19.4 mmol) was added drop by drop. Stirring was continued for 15 minutes. The mixture was concentrated under reduced pressure, the residue taken up into DCM (30 ml), washed with water (2×15 ml), dried over magnesium sulfate, filtered and concentrated under reduced pressure to give 1.03 g (96%) of (2-benzyl-5-methyl-2H-pyrazol-3-yl)-acetic acid methyl ester which was used in the next step without further purification. LC-MS: tR=0.83 min; [M+H]+=245.16.
Name
5-(2-benzyl-5-methyl-2H-pyrazol-3-yl)-2,2-dimethyl-[1,3]dioxane-4,6-dione
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
3.74 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
1.96 g
Type
reactant
Reaction Step Two

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